Methyl 1-(iodomethyl)cyclohexanecarboxylate

• Molecular Formula: C9H15IO2
• Molecular Weight: 282.12 g/mol
• IUPAC Name: methyl 1-(iodomethyl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C9H15IO2/c1-12-8(11)9(7-10)5-3-2-4-6-9/h2-7H2,1H3
• InChI Key: TYNCRRCGIUIVJX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCCC1)CI

Description

Methyl 1-(iodomethyl)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C9H15IO2 and its molecular weight is 282.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared according to the method for the preparation of 4-iodomethyltetrahydropyran-4-carboxylic acid methyl ester, from cyclohexane-carboxylic acid methyl ester (10 ml), to give the title compound as a brown gum (20 g, 100%).

Synthesis routes and methods II

Procedure details

To a −78° C. of Diisoprpyl amine (132 mmol, 18.65 mL) in THF (100 mL) was added n-BuLi (120 mmol, 75 mL). Cold bath was removed and put back after 30 minutes. Cyclohexane carboxylic acid methyl ester 1261-A (15.57 g, 109 mmol) was added dropwise in THF (50 mL). After 1 h, Diiodomethane (109 mmol, 8.78 mL) was added while keeping temperature below 10° C. After addition, reaction was warmed to RT and stirred overnight. After 18 h, reaction was quenched with NH4Cl and extracted with EtOAc. Washed with brine, dried over MgSO4, filtered and concentrated down to provide 35 g of product 1261-B.